Ethyl 4-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamido)benzoate

• IUPAC Name: ethyl 4-[(1-methyl-6-oxopyridazine-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C15H15N3O4/c1-3-22-15(21)10-4-6-11(7-5-10)16-14(20)12-8-9-13(19)18(2)17-12/h4-9H,3H2,1-2H3,(H,16,20)
• InChI Key: AGPYFBLFNUXLLL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=NN(C(=O)C=C2)C
• Molecular Formula: C15H15N3O4
• Molecular Weight: 301.30 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C15H15N3O4. Unfortunately, the specific structural details or conformation are not provided in the search results.

Physical And Chemical Properties Analysis

The physical form of a similar compound, 1-Methyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid, is solid. The molecular weight of Ethyl 4-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamido)benzoate is 301.302.

Scientific Research Applications

Antimicrobial Applications Research has demonstrated the synthesis of new quinazolines, potentially related in structure or synthetic pathways to the compound , showing promise as antimicrobial agents. These compounds have been screened for their activity against various bacteria and fungi, indicating a potential application in developing new antimicrobial treatments (Desai et al., 2007).

Cancer Research A novel thrombin-receptor antagonist, Ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate (YD-3), and its derivatives were synthesized and showed potential in cancer research, particularly in the differentiation and proliferation of HL-60 cells and selective antiproliferatory activities for various cancer cell lines. This suggests a possible research direction in cancer therapy for related compounds (郭瓊文, 2006).

Photochemical Studies Studies on the photochemical rearrangements of dihydro-1,3-thiazines, which may share synthetic or structural similarities, reveal the complex behaviors of these compounds under light exposure, indicating a field of research into photochemical applications and material science (Bhatia et al., 1998).

Synthesis and Characterization The synthesis and characterization of Schiff and Mannich bases of isatin derivatives with 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones have been explored, providing insights into the chemical properties and potential applications of these compounds in pharmaceuticals and material science (Bekircan & Bektaş, 2008).

Antimicrobial and Antioxidant Activities Research into arylazopyrazole pyrimidone clubbed heterocyclic compounds, which may share synthetic pathways or structural elements, has shown significant antimicrobial activity. This underscores the potential for related compounds to serve as leads in the development of new antimicrobial and antioxidant agents (Sarvaiya et al., 2019).